(4-Methoxyphenyl)(2-phenylnaphthalen-1-yl)methanone

• CAS No.: 63619-96-5
• Molecular Formula: C24H18O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (4-methoxyphenyl)-(2-phenylnaphthalen-1-yl)methanone
• InChI: InChI=1S/C24H18O2/c1-26-20-14-11-19(12-15-20)24(25)23-21-10-6-5-9-18(21)13-16-22(23)17-7-3-2-4-8-17/h2-16H,1H3
• InChI Key: CJEXERCBZDVOAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C=CC3=CC=CC=C32)C4=CC=CC=C4

Description

(4-Methoxyphenyl)(2-phenylnaphthalen-1-yl)methanone is a useful research compound. Its molecular formula is C24H18O2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 30 ml. of dioxane were added 1.90 grams (5.58 mmoles) of 3-phenyl-4-(4-methoxybenzoyl)-1,2-dihydronaphthalene (prepared as in Example 3) and 2.00 grams (8.81 mmoles) of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The resulting mixture was heated at reflux for twelve hours in a nitrogen atmosphere. The mixture then was cooled and evaporated to dryness. Water and ether were added to the residue. The ether layer was separated and washed 5 times with 20 ml. portions of 5 N sodium hydroxide and then with aqueous sodium chloride. The mixture then was dried over magnesium sulfate and evaporated to give 1.9 grams of substantially pure 1-(4-methoxybenzoyl)-2-phenylnaphthalene as a green oil.

Synthesis routes and methods II

Procedure details

The title product was prepared as described in U.S. Pat. No. 4,230,862. To 30 ml of dioxane were added 3-phenyl-4-(4-methoxybenzoyl)-1,2-dihydronaphthalene (1.90 g, 5.58 mmol), prepared as described in Example 3, supra, and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (2.00 g, 8.81 mmol). The resulting mixture was heated to reflux and refluxed for twelve hours under a nitrogen atmosphere. The mixture was then cooled and evaporated to dryness. The residue was partitioned between ether and water. The organic fraction was washed 5N sodium hydroxide (5×20 ml), followed by a wash with brine. The mixture was then dried over magnesium sulfate and evaporated to give 1.9 grams of substantially pure 1-(4-methoxybenzoyl)-2-phenylnaphthalene.